Cas no 88374-63-4 (Hexanoic acid, 3-methyl-2-(2-propenyl)-)
88374-63-4 structure
Product Name:Hexanoic acid, 3-methyl-2-(2-propenyl)-
CAS No:88374-63-4
MF:C10H18O2
MW:170.248723506927
CID:634854
PubChem ID:13152899
Update Time:2025-04-19
Hexanoic acid, 3-methyl-2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 3-methyl-2-(2-propenyl)-
- 3-methyl-2-prop-2-enylhexanoic acid
- 3-METHYL-2-(PROP-2-EN-1-YL)HEXANOIC ACID
- DTXSID70522446
- 88374-63-4
-
- Inchi: 1S/C10H18O2/c1-4-6-8(3)9(7-5-2)10(11)12/h5,8-9H,2,4,6-7H2,1,3H3,(H,11,12)
- InChI Key: BLDYOEDBZYYASE-UHFFFAOYSA-N
- SMILES: OC(C(CC=C)C(C)CCC)=O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
Hexanoic acid, 3-methyl-2-(2-propenyl)- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
88374-63-4 (Hexanoic acid, 3-methyl-2-(2-propenyl)-) Related Products
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